Cas no 1353971-91-1 (N-Benzyl-N-cyclopropyl-N'-methyl-cyclohexane-1,2-diamine)

• Product Name: N-Benzyl-N-cyclopropyl-N'-methyl-cyclohexane-1,2-diamine
• CAS No: 1353971-91-1
• MF: C₁₇H₂₆N₂
• MW: 258.401744365692
• MDL: MFCD21098243
• CID: 4587898
• Update Time: 2025-06-08

N-Benzyl-N-cyclopropyl-N'-methyl-cyclohexane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-N-cyclopropyl-N'-Methyl-cyclohexane-1,2-diaMine
• 2-N-benzyl-2-N-cyclopropyl-1-N-methylcyclohexane-1,2-diamine
• N-Benzyl-N-cyclopropyl-N'-methyl-cyclohexane-1,2-diamine

• MDL： MFCD21098243
• Inchi： 1S/C17H26N2/c1-18-16-9-5-6-10-17(16)19(15-11-12-15)13-14-7-3-2-4-8-14/h2-4,7-8,15-18H,5-6,9-13H2,1H3
• InChI Key： GBXVGBWCLZSMGO-UHFFFAOYSA-N
• SMILES： C1(N(C2CC2)CC2=CC=CC=C2)CCCCC1NC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 367.4±35.0 °C at 760 mmHg
• Flash Point: 132.4±16.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-Benzyl-N-cyclopropyl-N'-methyl-cyclohexane-1,2-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-Benzyl-N-cyclopropyl-N'-methyl-cyclohexane-1,2-diamine

Professional Introduction to N-Benzyl-N-cyclopropyl-N'-methyl-cyclohexane-1,2-diamine (CAS No. 1353971-91-1)

N-Benzyl-N-cyclopropyl-N'-methyl-cyclohexane-1,2-diamine, identified by its CAS number 1353971-91-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This diamine derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and development. The compound's molecular architecture, featuring a combination of benzyl, cyclopropyl, and cyclohexane substituents, suggests a rich chemical space for exploration, particularly in the design of novel therapeutic agents.

The< strong>N-Benzyl-N-cyclopropyl-N'-methyl-cyclohexane-1,2-diamine molecule is characterized by its two amine functional groups, which can participate in various chemical reactions such as condensation, alkylation, and acylation. These amine functionalities make it a versatile building block for synthesizing more complex molecules. In recent years, there has been growing interest in diamine derivatives due to their role in the development of bioactive compounds. The structural features of this compound, including its rigid cyclohexane ring and the presence of both cyclopropyl and benzyl groups, contribute to its unique physicochemical properties.

One of the most compelling aspects of N-Benzyl-N-cyclopropyl-N'-methyl-cyclohexane-1,2-diamine is its potential as a scaffold for drug discovery. The compound's ability to interact with biological targets through multiple binding sites makes it an attractive candidate for the development of small-molecule inhibitors or modulators. Recent studies have highlighted the importance of diamine derivatives in addressing various therapeutic challenges, including inflammation, neurodegeneration, and metabolic disorders. The< strong>cAS no 1353971-91-1 identifier ensures precise identification and traceability of this compound in research settings.

In the context of medicinal chemistry, the< strong>N-Benzyl-N-cyclopropyl-N'-methyl-cyclohexane-1,2-diamine has been explored for its potential pharmacological activity. Preliminary studies suggest that this compound may exhibit properties relevant to central nervous system (CNS) disorders due to its ability to cross the blood-brain barrier and interact with neurotransmitter systems. The cyclopropyl group, in particular, has been shown to influence the pharmacokinetic profile of related compounds, potentially enhancing their bioavailability and target engagement.

The synthesis of N-Benzyl-N-cyclopropyl-N'-methyl-cyclohexane-1,2-diamine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key synthetic steps include the formation of the cyclohexane diamine core through cyclization reactions, followed by selective alkylation to introduce the benzyl and cyclopropyl groups. The final step involves N-methylation to achieve the desired N'-methyl substitution. Advanced synthetic techniques such as transition metal catalysis have been employed to improve efficiency and selectivity in these reactions.

The< strong>cAS no 1353971-91-1 registered compound is widely used in academic and industrial research laboratories for developing novel pharmaceuticals. Its unique structural features make it a valuable tool for exploring new chemical entities (NCEs) with potential therapeutic applications. Researchers often modify this scaffold by introducing additional functional groups or varying substituents to tailor its biological activity. This flexibility underscores the importance of< strong>N-Benzyl-N-cyclopropyl-N'-methyl-cyclohexane-1,2-diamine as a key intermediate in drug discovery pipelines.

In conclusion, N-Benzyl-N-cyclopropyl-N'-methyl-cyclohexane-1,2-diamine (CAS No. 1353971-91-1) represents a promising compound with significant potential in pharmaceutical chemistry and medicinal biology. Its unique structural features and versatile reactivity make it an attractive candidate for further exploration in drug development. As research continues to uncover new applications for diamine derivatives, compounds like this will play a crucial role in advancing therapeutic strategies across various disease areas.